3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine

• IUPAC Name: 3-bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H5BrF2N2/c9-6-3-12-13-4-5(8(10)11)1-2-7(6)13/h1-4,8H
• InChI Key: LPXPFIACNQBQGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=NN2C=C1C(F)F)Br
• Molecular Formula: C8H5BrF2N2
• Molecular Weight: 247.04 g/mol

Description

3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the pyrazolo[1,5-a]pyridine family and has a unique chemical structure that makes it suitable for various research applications.

Mechanism of Action

The mechanism of action of 3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine is not fully understood. However, it is believed to act by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. This makes it a potential candidate for the development of new cancer drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have a potent inhibitory effect on the growth and proliferation of cancer cells, particularly in breast and lung cancer. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related conditions.

Advantages and Limitations for Lab Experiments

3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine has several advantages in lab experiments. It is relatively easy to synthesize and has high purity, making it suitable for various research applications. However, its use is limited by its potential toxicity and the need for further studies to understand its mechanism of action.

Future Directions

There are several future directions for the research on 3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine. One potential direction is the development of new cancer drugs based on this compound. Further studies are needed to understand its mechanism of action and to optimize its efficacy and safety. Another potential direction is the use of this compound in the development of new anti-inflammatory and analgesic drugs. Additionally, further studies are needed to explore its potential applications in other areas, such as materials science and catalysis.

Synthesis Methods

The synthesis of 3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine involves the reaction of 3-amino-6-bromo-pyrazolo[1,5-a]pyridine with difluoromethyl ketone in the presence of a suitable catalyst. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

3-Bromo-6-(difluoromethyl)pyrazolo[1,5-a]pyridine has been widely used in scientific research due to its potential applications in various areas. It has been used in the development of new drugs, particularly in the treatment of cancer and other diseases. This compound has also been used in the field of organic chemistry as a building block for the synthesis of other compounds.